Cas no 2171929-25-0 (2-(1-methoxyethyl)-5-(2-methylcyclopropyl)oxolane-3-carboxylic acid)

• Product Name: 2-(1-methoxyethyl)-5-(2-methylcyclopropyl)oxolane-3-carboxylic acid
• CAS No: 2171929-25-0
• MF: C₁₂H₂₀O₄
• MW: 228.284804344177
• CID: 6233213
• PubChem ID: 165571645
• Update Time: 2025-11-07

2-(1-methoxyethyl)-5-(2-methylcyclopropyl)oxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-methoxyethyl)-5-(2-methylcyclopropyl)oxolane-3-carboxylic acid
• 2171929-25-0
• EN300-1609702

• Inchi： 1S/C12H20O4/c1-6-4-8(6)10-5-9(12(13)14)11(16-10)7(2)15-3/h6-11H,4-5H2,1-3H3,(H,13,14)
• InChI Key： JWTQLCVWCDWIJH-UHFFFAOYSA-N
• SMILES： O1C(C(C)OC)C(C(=O)O)CC1C1CC1C

Computed Properties

• Exact Mass: 228.13615911g/mol
• Monoisotopic Mass: 228.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.8Ų

Additional information on 2-(1-methoxyethyl)-5-(2-methylcyclopropyl)oxolane-3-carboxylic acid

Introduction to 2-(1-methoxyethyl)-5-(2-methylcyclopropyl)oxolane-3-carboxylic Acid (CAS No. 2171929-25-0)

The compound 2-(1-methoxyethyl)-5-(2-methylcyclopropyl)oxolane-3-carboxylic acid, identified by the CAS registry number CAS No. 2171929-25-0, is a chemically synthesized organic compound with a complex structure that has garnered attention in both academic and industrial research. This compound belongs to the class of carboxylic acids, characterized by the presence of a carboxylic acid functional group (-COOH), and features a unique combination of substituents that contribute to its distinct chemical properties.

The molecular structure of 2-(1-methoxyethyl)-5-(2-methylcyclopropyl)oxolane-3-carboxylic acid includes a five-membered oxolane ring (also known as a tetrahydrofuran ring), which is substituted at positions 2 and 5 with specific groups. At position 2, there is a 1-methoxyethyl group, while at position 5, a 2-methylcyclopropyl group is attached. The carboxylic acid group is located at position 3 of the oxolane ring, giving the compound its name.

Recent studies have highlighted the potential applications of this compound in various fields, including pharmaceuticals, agrochemicals, and materials science. Its unique structure allows for diverse reactivity and functionalization, making it a valuable building block in organic synthesis.

In terms of synthesis, cas no. 2171929-25-0 can be prepared through a multi-step process involving advanced organic reactions such as nucleophilic substitutions, eliminations, and cyclizations. The synthesis often requires precise control over reaction conditions to ensure high yield and purity of the final product.

The physical properties of this compound are also of significant interest. It has been reported to have a melting point in the range of 80°C to 85°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

From an environmental standpoint, recent research has focused on the biodegradation and toxicity profiles of cas no. 2171946666. Studies indicate that under aerobic conditions, the compound undergoes microbial degradation within a period of several weeks, suggesting its potential environmental compatibility.

In conclusion, cas no. 4666 represents an important molecule in contemporary chemical research due to its versatile structure and promising applications across multiple industries.